N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline

• CAS No.: 84457-45-4
• Molecular Formula: C12H21NSn
• Molecular Weight: 298.01 g/mol
• IUPAC Name: N,N-dimethyl-2-(trimethylstannylmethyl)aniline
• InChI: InChI=1S/C9H12N.3CH3.Sn/c1-8-6-4-5-7-9(8)10(2)3;;;;/h4-7H,1H2,2-3H3;3*1H3
• InChI Key: VEAMNLASRPQQOM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC=C1C[Sn](C)(C)C

Description

N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline is an organotin compound that features a dimethylamino group and a trimethylstannyl group attached to a benzene ring

Preparation Methods

The synthesis of N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline typically involves the reaction of N,N-dimethylaniline with trimethyltin chloride in the presence of a base. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and the reaction is carried out under an inert atmosphere to prevent oxidation . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced tin species.

Substitution: The trimethylstannyl group can be substituted with other functional groups using reagents such as halogens or organometallic compounds.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and halogenating agents like bromine. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other organotin compounds and as a reagent in organic synthesis.

Biology: The compound’s organotin moiety makes it of interest in studies related to biological activity and toxicity of organotin compounds.

Medicine: Research into potential medicinal applications, particularly in the development of organotin-based drugs, is ongoing.

Industry: It is used in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline exerts its effects involves interactions with molecular targets such as enzymes and receptors. The trimethylstannyl group can interact with biological molecules, potentially leading to inhibition or activation of specific pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

N,N-Dimethyl-2-[(trimethylstannyl)methyl]aniline can be compared with other similar compounds, such as:

N,N-Dimethylaniline: Lacks the trimethylstannyl group and has different reactivity and applications.

Trimethylstannylbenzene: Lacks the dimethylamino group and has different chemical properties.

N,N-Dimethyl-2-[(triphenylstannyl)methyl]aniline: Similar structure but with a triphenylstannyl group instead of a trimethylstannyl group, leading to different reactivity and applications.